3-(2-Chloro-4-trifluoromethylphenyl)-1-propanol

• Molecular Formula: C10H10ClF3O
• Molecular Weight: 238.63 g/mol
• IUPAC Name: 3-[2-chloro-4-(trifluoromethyl)phenyl]propan-1-ol
• InChI: InChI=1S/C10H10ClF3O/c11-9-6-8(10(12,13)14)4-3-7(9)2-1-5-15/h3-4,6,15H,1-2,5H2
• InChI Key: PZVSYCAEEBEFFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)Cl)CCCO

Description

3-(2-Chloro-4-trifluoromethylphenyl)-1-propanol is a useful research compound. Its molecular formula is C10H10ClF3O and its molecular weight is 238.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of Compound 71-1 (3.05 g) and chlorotris(triphenylphosphine)rhodium(I) (3.00 g) in toluene (80 ml) was stirred under a hydrogen atmosphere at 65° C. for 11 hr. The reaction mixture was concentrated, diisopropyl ether was added and the mixture was filtered through celite. The filtrate was concentrated and the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate=99:1-70:30) to give the object product (2.52 g) as a brown oil.